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Compound of Interest
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Cat. No.: B1261820 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core principles governing the

intracellular retention of CellTracker™ Violet BMQC, a fluorescent dye designed for long-term

cell tracking. The content herein details the chemical properties, mechanism of action, and

practical considerations for its application in biological research, with a focus on quantitative

data and detailed experimental protocols.

Core Principle of Cellular Retention
CellTracker™ Violet BMQC (2,3,6,7-tetrahydro-9-bromomethyl-1H,5H-quinolizino(9,1-

gh)coumarin) is a membrane-permeant dye that, once inside a living cell, becomes converted

into a membrane-impermeant product, ensuring its retention through multiple cell generations.

[1][2][3] The retention mechanism is a two-step process initiated by the passive diffusion of the

dye across the cell membrane.

Upon entering the cytoplasm, the bromomethyl group of CellTracker™ Violet BMQC reacts with

intracellular thiols.[1][2][3] This reaction is largely mediated by the enzyme glutathione S-

transferase (GST), which catalyzes the conjugation of the dye to glutathione (GSH), a tripeptide

abundant in the cytoplasm of most mammalian cells.[1][2][3][4] The resulting dye-glutathione

conjugate is a significantly larger and more polar molecule than the original dye, rendering it

membrane-impermeant and effectively trapping it within the cell.[1][2] This covalent

modification is the cornerstone of its long-term retention.
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The fluorescence of CellTracker™ Violet BMQC is inherently active and does not require

enzymatic cleavage to be initiated.[1][2] The fluorescent signal from the retained conjugate can

persist for at least 72 hours, allowing for extended tracking of cell populations.[3][5] The dye is

passed on to daughter cells upon cell division, but it is not transferred to adjacent cells in a

population.[3]

Mechanism of Action Pathway
The following diagram illustrates the process of CellTracker™ Violet BMQC entering a cell and

its subsequent retention.
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Caption: Intracellular retention mechanism of CellTracker™ Violet BMQC.

Quantitative Data
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The following tables summarize the key quantitative properties of CellTracker™ Violet BMQC.

Physical and Chemical Properties
Property Value Reference

Chemical Name

9-(bromomethyl)-2,3,6,7-

tetrahydro-1H,5H,11H-

pyrano[2,3-f]pyrido[3,2,1-

ij]quinolin-11-one

[5]

Alternative Name

2,3,6,7-tetrahydro-9-

bromomethyl-1H,5H-

quinolizino(9,1-gh)coumarin

[5]

Molecular Formula C₁₆H₁₆BrNO₂ [5]

Average Mass 334.20778 Da [5]

Monoisotopic Mass 333.03644 Da [5]

Spectral Characteristics
Parameter Value (nm) Note Reference

Excitation Maximum

(Ex max)
404-415

Varies slightly by

measurement method
[5][6]

Emission Maximum

(Em max)
516-526

Varies slightly by

measurement method
[5][6]

Stokes' Shift ~122
A relatively large shift

beneficial for detection
[6]

Recommended

Excitation
405

Common violet laser

line
[6]

Recommended

Emission Filter

510/50 or 525/50

bandpass

For optimal signal

detection
[3][6]

Performance Characteristics
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Parameter Value Reference

Signal Retention Time At least 72 hours [3][5]

Cytotoxicity

Low cytotoxicity at working

concentrations; normal cell

viability and proliferation rates

are maintained.

[2][5][7]

Working Concentration
0.5–25 µM (application

dependent)
[1][2]

Experimental Protocols
The following are detailed methodologies for the use of CellTracker™ Violet BMQC in cell

culture applications. It is recommended to optimize the dye concentration and incubation time

for specific cell types and experimental conditions.

Preparation of Staining Solution
Reconstitution of Stock Solution: Before opening, allow the vial of lyophilized CellTracker™

Violet BMQC to warm to room temperature. Dissolve the contents in high-quality, anhydrous

dimethyl sulfoxide (DMSO) to a final concentration of 10 mM.

Preparation of Working Solution: Dilute the 10 mM stock solution in serum-free medium to

the desired final working concentration (typically between 0.5–25 µM). For long-term studies

(e.g., >3 days) or with rapidly dividing cells, a higher concentration (5–25 µM) may be

required. For shorter experiments, a lower concentration (0.5–5 µM) is often sufficient.[1][2]

[8] It is crucial to keep the dye concentration as low as possible to minimize potential

artifacts.[1][2] Pre-warm the working solution to 37°C before use.[1][8]

Important: Avoid using amine- and thiol-containing buffers, such as Tris or HEPES, as they

can react with the dye.[2][8]

Staining Protocol for Adherent Cells
Cell Preparation: Culture adherent cells on coverslips or in appropriate culture vessels until

they reach the desired confluency.
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Staining: a. Aspirate the culture medium from the cells. b. Gently add the pre-warmed

CellTracker™ Violet BMQC working solution to the cells, ensuring the entire surface is

covered.[2] c. Incubate the cells for 15–45 minutes at 37°C under normal culture conditions.

[2]

Washing: a. Remove the staining solution. b. Wash the cells once with fresh, pre-warmed

culture medium or phosphate-buffered saline (PBS). c. Replace with fresh, pre-warmed,

complete culture medium.[8]

Incubation (Optional): For some applications, an additional incubation of 30 minutes at 37°C

after replacing the medium can allow for the removal of any excess, unconjugated dye.[8]

Imaging: The cells are now ready for imaging using a fluorescence microscope equipped

with filters appropriate for violet excitation and blue/green emission.[2]

Staining Protocol for Cells in Suspension
Cell Preparation: Harvest suspension cells by centrifugation and aspirate the supernatant.

Staining: a. Gently resuspend the cell pellet in the pre-warmed CellTracker™ Violet BMQC

working solution.[1] b. Incubate the cells for 15–45 minutes at 37°C under appropriate culture

conditions, with occasional gentle mixing.[1]

Washing: a. Centrifuge the stained cell suspension to pellet the cells. b. Remove the

supernatant containing the staining solution. c. Resuspend the cell pellet in fresh, pre-

warmed complete culture medium.

Final Preparation: The labeled cells can then be dispensed into appropriate culture vessels

for further experiments or prepared for analysis (e.g., flow cytometry).[1]

Experimental Workflow
The following diagram outlines the general workflow for labeling and analyzing cells with

CellTracker™ Violet BMQC.
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General Experimental Workflow for CellTracker™ Violet BMQC
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Caption: A generalized workflow for cell labeling with CellTracker™ Violet BMQC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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